Cas no 5813-91-2 (Octanethioamide)
Octanethioamide structure
Product Name:Octanethioamide
CAS No:5813-91-2
MF:C8H17NS
MW:159.292280912399
CID:342981
PubChem ID:13004571
Update Time:2025-04-19
Octanethioamide Chemical and Physical Properties
Names and Identifiers
-
- Octanethioamide
- thiooctanamide
- DTXSID30514827
- 5813-91-2
- SCHEMBL3033182
-
- Inchi: 1S/C8H17NS/c1-2-3-4-5-6-7-8(9)10/h2-7H2,1H3,(H2,9,10)
- InChI Key: JRTRLPYYOMZHLC-UHFFFAOYSA-N
- SMILES: S=C(CCCCCCC)N
Computed Properties
- Exact Mass: 159.10831
- Monoisotopic Mass: 159.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 91.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- PSA: 26.02
Octanethioamide Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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